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Introduction

Tiaprost, a synthetic analog of prostaglandin F2a (PGF2a), is a potent luteolytic agent used to
synchronize estrus in various livestock species. Its primary function is to induce the regression
of the corpus luteum (CL), leading to a decline in progesterone levels and allowing for the
initiation of a new estrous cycle. This controlled induction of estrus is a cornerstone of timed
artificial insemination (TAI) protocols, which are designed to enable insemination at a
predetermined time without the need for estrus detection. These application notes provide a
comprehensive overview of the use of Tiaprost in TAI protocols for cattle, sheep, and swine,
including detailed methodologies, quantitative data from cited experiments, and visual
representations of key biological and experimental processes.

Mechanism of Action: Luteolysis

Tiaprost, like other PGF2a analogs, induces luteolysis by binding to prostaglandin F2a
receptors on the luteal cells of the corpus luteum. This binding initiates a cascade of
intracellular events that ultimately lead to the structural and functional demise of the CL. The
key steps in this signaling pathway involve the inhibition of adenylate cyclase, leading to a
decrease in cyclic AMP (cAMP) levels, and the activation of protein kinase C. This cascade
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disrupts steroidogenesis, reducing progesterone production, and initiates apoptotic pathways
within the luteal cells.
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Caption: Signaling pathway of Tiaprost-induced luteolysis.

Application in Bovine Timed Artificial Insemination
Protocols

Tiaprost is an effective tool for synchronizing estrus in cattle as part of TAl protocols. The
standard dosage for inducing luteolysis is 0.75 mg administered via subcutaneous injection.[1]
While direct comparative studies with other PGF2a analogs within a full TAI protocol are
limited, its efficacy as a luteolytic agent is well-established.

Ovsynch Protocol and Tiaprost Integration

The Ovsynch protocol is a widely used TAI regimen in dairy and beef cattle. It involves a series
of hormonal treatments to synchronize follicular development and ovulation. Tiaprost can be
effectively substituted for other PGF2a products within this protocol.

Experimental Protocol: Ovsynch using Tiaprost

e Animal Selection: Select healthy, cycling, non-pregnant cows or heifers with a body condition
score (BCS) between 2.5 and 3.5 (on a 5-point scale).

e Day 0: Administer 100 pg of Gonadotropin-Releasing Hormone (GnRH) via intramuscular
(IM) injection. This will synchronize follicular wave emergence.

o Day 7: Administer 0.75 mg of Tiaprost via subcutaneous (SC) injection to induce luteolysis.

e Day 9: Administer a second dose of 100 ug GnRH (IM) to induce ovulation of the dominant
follicle.

o Timed Al: Perform artificial insemination 16 to 20 hours after the second GnRH injection.[2]

Day O Day 7 [DEVAS) Timed Al
Administer GnRH (100 pg) Administer Tiaprost (0.75 mg) Administer GnRH (100 pg) (16-20h post-GnRH)

Day 0 Day 7-9 Timed Al
Administer Tiaprost Administer Tiaprost (48-54h post-Tiaprost)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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